Cas no 214127-02-3 (Butane, 1-(trifluoromethoxy)-)

• Product name: Butane, 1-(trifluoromethoxy)-
• CAS No: 214127-02-3
• MF: C₅H₉F₃O
• MW: 142.119572401047
• CID: 1401129
• PubChem ID: 20725973

Butane, 1-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Butane, 1-(trifluoromethoxy)-
• 1-(trifluoromethoxy)butane
• DTXSID70609504
• MHBJMQBZOZCEBG-UHFFFAOYSA-N
• 1-(trifluoromethyloxy)-butane
• SCHEMBL1118363
• JTNNVZKEKJAWNR-UHFFFAOYSA-N
• 214127-02-3

• Inchi： InChI=1S/C5H9F3O/c1-2-3-4-9-5(6,7)8/h2-4H2,1H3
• InChI Key： JTNNVZKEKJAWNR-UHFFFAOYSA-N
• SMILES： CCCCOC(F)(F)F

Computed Properties

• Exact Mass: 142.06057
• Monoisotopic Mass: 142.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 69.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23